Cas no 1079947-40-2 (Ethyl 1-bromoisoquinoline-3-carboxylate)

• Product Name: Ethyl 1-bromoisoquinoline-3-carboxylate
• CAS No: 1079947-40-2
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• MDL: MFCD13195448
• CID: 1082010
• PubChem ID: 71748588
• Update Time: 2025-04-20

Ethyl 1-bromoisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-bromoisoquinoline-3-carboxylate
• G18888
• DB-370126
• CS-0440526
• Ethyl1-bromoisoquinoline-3-carboxylate
• J-520530
• 1079947-40-2
• DTXSID20857679

• MDL： MFCD13195448
• Inchi： 1S/C12H10BrNO2/c1-2-16-12(15)10-7-8-5-3-4-6-9(8)11(13)14-10/h3-7H,2H2,1H3
• InChI Key： XZQAFRMHJRYNCC-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC=CC2=CC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 278.98949g/mol
• Monoisotopic Mass: 278.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives